Ibuprofen-13C6
Ibuprofen-13C6
Brand Name:
Vulcanchem
CAS No.:
1216459-54-9
VCID:
VC0024053
InChI:
InChI=1S/C13H18O2/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15/h4-7,9-10H,8H2,1-3H3,(H,14,15)/i4+1,5+1,6+1,7+1,11+1,12+1
SMILES:
CC(C)CC1=CC=C(C=C1)C(C)C(=O)O
Molecular Formula:
C13H18O2
Molecular Weight:
212.239
Ibuprofen-13C6
CAS No.: 1216459-54-9
Reference Standards
VCID: VC0024053
Molecular Formula: C13H18O2
Molecular Weight: 212.239
CAS No. | 1216459-54-9 |
---|---|
Product Name | Ibuprofen-13C6 |
Molecular Formula | C13H18O2 |
Molecular Weight | 212.239 |
IUPAC Name | 2-[4-(2-methylpropyl)(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl]propanoic acid |
Standard InChI | InChI=1S/C13H18O2/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15/h4-7,9-10H,8H2,1-3H3,(H,14,15)/i4+1,5+1,6+1,7+1,11+1,12+1 |
Standard InChIKey | HEFNNWSXXWATRW-HNHUTNRMSA-N |
SMILES | CC(C)CC1=CC=C(C=C1)C(C)C(=O)O |
Synonyms | 2-(4-Isobutylphenyl)propionic Acid-13C6; |
PubChem Compound | 46781932 |
Last Modified | Jan 08 2022 |
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